Cas no 2680680-46-8 (tert-butyl N-(2-cyanoethyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamate)

• Product Name: tert-butyl N-(2-cyanoethyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamate
• CAS No: 2680680-46-8
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 5632999
• PubChem ID: 165929454
• Update Time: 2025-05-20

tert-butyl N-(2-cyanoethyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-cyanoethyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamate
• 2680680-46-8
• EN300-28291133

• Inchi： 1S/C16H20N2O4/c1-16(2,3)22-15(19)18(8-4-7-17)12-5-6-13-14(11-12)21-10-9-20-13/h5-6,11H,4,8-10H2,1-3H3
• InChI Key： DBBPOWNHCLTEGK-UHFFFAOYSA-N
• SMILES： O(C(N(CCC#N)C1C=CC2=C(C=1)OCCO2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.14230712g/mol
• Monoisotopic Mass: 304.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on tert-butyl N-(2-cyanoethyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamate

Comprehensive Overview of tert-butyl N-(2-cyanoethyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamate (CAS No. 2680680-46-8)

The compound tert-butyl N-(2-cyanoethyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamate (CAS No. 2680680-46-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,4-benzodioxin core and cyanoethyl moiety, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for N-substituted carbamates like this compound has surged due to their versatility in medicinal chemistry. The tert-butyl group enhances stability, while the 2,3-dihydro-1,4-benzodioxin scaffold contributes to its lipophilicity and binding affinity. These properties align with current trends in developing targeted therapies for neurological and inflammatory conditions, topics frequently searched in scientific databases and AI-driven platforms.

The synthesis of tert-butyl N-(2-cyanoethyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamate often involves multi-step reactions, including carbamate formation and cyanoethylation. Optimizing these processes is a hot topic in green chemistry forums, as researchers seek eco-friendly alternatives to traditional methods. CAS No. 2680680-46-8 is also referenced in patents exploring enzyme inhibitors, reflecting its relevance in precision medicine.

From an SEO perspective, queries such as "tert-butyl carbamate derivatives" or "1,4-benzodioxin applications" frequently appear in academic and industrial searches. This compound's role in high-throughput screening libraries further boosts its visibility, as drug developers look for novel scaffolds. Analytical techniques like HPLC and NMR are critical for characterizing its purity, another common search theme among chemists.

Beyond pharmaceuticals, tert-butyl N-(2-cyanoethyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamate has potential in material science. Its aromatic ether structure could inspire innovations in polymer coatings or conductive materials, aligning with the growing interest in sustainable materials. Discussions on platforms like ResearchGate often highlight such interdisciplinary applications.

In summary, CAS No. 2680680-46-8 represents a nexus of organic synthesis and applied research. Its multi-functional design addresses key challenges in both life sciences and material engineering, making it a compelling subject for future studies. As AI-assisted drug discovery advances, compounds like this will likely remain at the forefront of scientific inquiry.